Cas no 2023359-34-2 (ethyl 2-amino-4-fluoro-5-(2-fluoroethyl)aminobenzoate)

• Product Name: ethyl 2-amino-4-fluoro-5-(2-fluoroethyl)aminobenzoate
• CAS No: 2023359-34-2
• MF: C₁₁H₁₄F₂N₂O₂
• MW: 244.237869739532
• CID: 5869881
• PubChem ID: 165477144
• Update Time: 2025-10-29

ethyl 2-amino-4-fluoro-5-(2-fluoroethyl)aminobenzoate Chemical and Physical Properties

Names and Identifiers

• ethyl 2-amino-4-fluoro-5-(2-fluoroethyl)aminobenzoate
• EN300-1165188
• 2023359-34-2
• ethyl 2-amino-4-fluoro-5-[(2-fluoroethyl)amino]benzoate

• Inchi： 1S/C11H14F2N2O2/c1-2-17-11(16)7-5-10(15-4-3-12)8(13)6-9(7)14/h5-6,15H,2-4,14H2,1H3
• InChI Key： AJRJJUVRPAFSRC-UHFFFAOYSA-N
• SMILES： FC1=CC(=C(C(=O)OCC)C=C1NCCF)N

Computed Properties

• Exact Mass: 244.10233402g/mol
• Monoisotopic Mass: 244.10233402g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 254
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 64.4Ų

Additional information on ethyl 2-amino-4-fluoro-5-(2-fluoroethyl)aminobenzoate

Professional Introduction to Ethyl 2-amino-4-fluoro-5-(2-fluoroethyl)aminobenzoate (CAS No. 2023359-34-2)

Ethyl 2-amino-4-fluoro-5-(2-fluoroethyl)aminobenzoate, identified by the CAS number 2023359-34-2, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of benzoate derivatives, which are widely recognized for their diverse biological activities and potential therapeutic applications. The structural features of this molecule, particularly the presence of amino and fluoro substituents, contribute to its unique chemical properties and make it a promising candidate for further investigation in drug development.

The synthesis and characterization of ethyl 2-amino-4-fluoro-5-(2-fluoroethyl)aminobenzoate involve meticulous chemical processes that ensure high purity and yield. The introduction of fluorine atoms into the molecular structure is a key aspect that enhances its pharmacological profile. Fluorine atoms are known to improve metabolic stability, binding affinity, and overall bioavailability of pharmaceutical compounds. In this context, the dual fluorination at the 4-position and 5-position of the benzoate ring, combined with the presence of amino and ethylamino groups, makes ethyl 2-amino-4-fluoro-5-(2-fluoroethyl)aminobenzoate a structurally intriguing compound.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of such compounds with greater accuracy. Molecular modeling studies suggest that ethyl 2-amino-4-fluoro-5-(2-fluoroethyl)aminobenzoate may exhibit potent interactions with various biological targets. Specifically, the amino groups can engage in hydrogen bonding with nucleophilic sites on enzymes or receptors, while the fluoro substituents can modulate electronic properties, thereby influencing binding affinity. These insights have guided experimental design and optimization efforts aimed at developing novel therapeutic agents.

In the realm of medicinal chemistry, benzoate derivatives have been extensively studied for their potential applications in treating a wide range of diseases, including cancer, inflammation, and infectious disorders. The structural motif of ethyl 2-amino-4-fluoro-5-(2-fluoroethyl)aminobenzoate aligns well with this trend, as it incorporates several pharmacophoric elements known to enhance drug-like properties. For instance, the presence of an amino group at the 2-position can facilitate salt formation, improving solubility and oral bioavailability. Additionally, the fluoroethylamino group at the 5-position introduces a flexible side chain that can be further modified to optimize pharmacokinetic profiles.

Current research endeavors are focused on exploring the pharmacological potential of ethyl 2-amino-4-fluoro-5-(2-fluoroethyl)aminobenzoate through both in vitro and in vivo studies. Preliminary experiments have demonstrated promising results in terms of anti-inflammatory and anti-proliferative activities. These findings are particularly encouraging given the growing demand for alternative treatments that offer improved efficacy and reduced side effects. Further investigation into its mechanism of action will provide deeper insights into how this compound interacts with biological systems and how it can be leveraged to develop new therapeutic strategies.

The role of fluorine in medicinal chemistry cannot be overstated. Fluorinated compounds often exhibit enhanced pharmacological properties due to the unique electronic and steric effects of fluorine atoms. In ethyl 2-amino-4-fluoro-5-(2-fluoroethyl)aminobenzoate, the strategic placement of fluorine atoms is expected to contribute to its stability under physiological conditions while also improving its interaction with biological targets. This has sparked interest among researchers who are keen on harnessing fluorine's potential to develop next-generation pharmaceuticals.

As our understanding of molecular interactions continues to evolve, so does our ability to design compounds with tailored biological activities. Ethyl 2-amino-4-fluoro-5-(2-fluoroethyl)aminobenzoate represents a prime example of how structural modifications can lead to novel pharmacological entities. By leveraging advanced synthetic techniques and computational tools, scientists are paving the way for more effective and targeted therapies. The continued exploration of this compound holds promise for advancing our knowledge in drug discovery and development.

The future directions for research on ethyl 2-amino-4-fluoro-5-(2-fluoroethyl)aminobenzoate include optimizing its synthetic routes for scalability and cost-effectiveness, as well as conducting comprehensive toxicological assessments to ensure safety profiles meet regulatory standards. Collaborative efforts between academic institutions and pharmaceutical companies will be crucial in translating laboratory findings into clinical applications. By fostering interdisciplinary partnerships, researchers can accelerate the translation of basic science discoveries into tangible benefits for patients worldwide.

In conclusion, ethyl 2-amino-4-fluoro-5-(2-fluoroethyl)aminobenzoate (CAS No. 2023359-34-2) is a structurally complex and pharmacologically promising compound that warrants further investigation. Its unique combination of functional groups positions it as a valuable scaffold for developing novel therapeutic agents. With ongoing advancements in synthetic chemistry and computational biology, the potential for discovering new treatments derived from this compound remains vast. The continued exploration of its biological activities will not only expand our scientific knowledge but also contribute to addressing unmet medical needs in an increasingly dynamic healthcare landscape.